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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitroaniline

Cat. No.: B014474 Get Quote

An In-depth Technical Guide to the Health and Safety of N,N-Dimethyl-4-nitroaniline

This document provides comprehensive health and safety information for N,N-Dimethyl-4-
nitroaniline (CAS No. 100-23-2), intended for researchers, scientists, and professionals in

drug development. It covers toxicological data, hazard classifications, handling procedures,

and emergency measures.

Chemical and Physical Properties
N,N-Dimethyl-4-nitroaniline is a yellow crystalline solid at room temperature.[1] It is stable

under normal conditions and is soluble in polar solvents like ethanol and acetone, but insoluble

in water.[1][2][3]
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Property Value Citations

CAS Number 100-23-2 [2]

Molecular Formula C₈H₁₀N₂O₂ [2][4]

Molecular Weight 166.18 g/mol [4][5]

Appearance Yellow powder or solid [2][3]

Melting Point 163 - 165 °C (325.4 - 329 °F) [2][5]

Boiling Point ~287.6 °C at 760 mmHg [5]

Density ~1.2 g/cm³ [5]

Flash Point ~127.7 °C [5]

Water Solubility Insoluble [3]

Synonyms

4-Nitrodimethylaniline;

Benzenamine, N,N-Dimethyl-4-

Nitro-

[2][6]

Hazard Identification and GHS Classification
This chemical is classified as hazardous under the OSHA Hazard Communication Standard (29

CFR 1910.1200).[2] It is toxic if swallowed, in contact with skin, or if inhaled.[7] It also causes

skin and serious eye irritation and may cause respiratory irritation.[7] Fine dust dispersed in air

may form combustible concentrations.[2]
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Hazard Class Category Hazard Statement Citations

Acute Toxicity, Oral 3
H301: Toxic if

swallowed
[2][7]

Acute Toxicity, Dermal 3
H311: Toxic in contact

with skin
[2][7]

Acute Toxicity,

Inhalation

(Dusts/Mists)

3 H331: Toxic if inhaled [2][7]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][7]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[2][7]

Specific Target Organ

Toxicity (Single

Exposure)

3

H335: May cause

respiratory irritation

(Target Organ:

Respiratory system)

[2][7]

Combustible Dust -

May form combustible

dust concentrations in

air

[2]

Toxicological Information
The primary toxicological concerns are acute effects from oral, dermal, or inhalation exposure.

[2] There is limited publicly available data regarding chronic effects, mutagenicity, or

carcinogenicity.[8]

Test Type Species Route Value Citations

LD50 Rat Oral > 500 mg/kg [3][9]

Note: Information on carcinogenicity, mutagenic effects, and reproductive toxicity is largely

unavailable in the reviewed literature.[8][10]
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First Aid Measures
Immediate medical attention is required in case of significant exposure.[11] Ensure that

eyewash stations and safety showers are readily accessible.[2]

Type of Exposure
Immediate Action

Medical Attention

Inhalation

Remove to fresh air.
Give artificial respiration if not breathing. 

Skin Contact

Wash off immediately with soap and
plenty of water for at least 15 mins.

Remove contaminated clothing.
 

Eye Contact Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Continue rinsing for at least 15 mins.

 

Ingestion
Rinse mouth.

Do NOT induce vomiting.

 

Call a POISON CENTER or doctor/physician immediately.

 

 

 

 

Click to download full resolution via product page

First Aid Response Workflow for N,N-Dimethyl-4-nitroaniline Exposure.

Fire and Explosion Hazards
While the material itself may be combustible at high temperatures, the primary fire hazard is the

potential for fine dust to form an explosive mixture with air.[2][12]
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Hazard Property Details Citations

Flammability
May be combustible at high

temperature.
[12]

Explosion Hazard
Fine dust dispersed in air may

ignite.
[2]

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, chemical

foam.

[2]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Nitrogen oxides (NOx).

[2][8]

Protective Equipment

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

[2][8]

Handling, Storage, and Exposure Control
Proper handling and storage are critical to minimize exposure risk. Use a closed system or

appropriate exhaust ventilation.[2]

Safe Handling:

Avoid contact with skin, eyes, and clothing.[13]

Do not breathe dust.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Use only in well-ventilated areas.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][13]
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Store locked up.[2]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Exposure Control Hierarchy
The most effective way to manage risk is to follow the hierarchy of controls.

Elimination

Substitution

Engineering Controls
(e.g., Ventilation, Enclosure)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)
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Hierarchy of Controls for Minimizing Chemical Exposure.

Personal Protective Equipment (PPE)
When engineering and administrative controls are not sufficient, appropriate PPE must be

used.

Protection Type Specification Citations

Eye/Face Protection

Wear safety glasses with side-

shields or goggles. Use a face

shield where splashing is

possible.

[8]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure.

[7]

Respiratory Protection

A NIOSH/MSHA approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.

[11]

Accidental Release Measures
In the event of a spill, personnel should be evacuated from the area. Eliminate all ignition

sources and ensure adequate ventilation.[8][14]
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Spill Occurs

Evacuate Personnel
& Secure Area

Ensure Adequate Ventilation
Eliminate Ignition Sources

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill
(Prevent entry into drains)

Clean Up Spill

Minor Spill:
Sweep up, avoid creating dust.

Place in suitable container.

Minor

Major Spill:
Use non-sparking tools.

Collect material for disposal.

Major

Dispose of Waste
(Follow approved procedures)

Click to download full resolution via product page

Generalized Workflow for Accidental Spill Response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b014474?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the toxicological data cited in safety data sheets are often

not publicly available. The LD50 value (oral, rat) > 500 mg/kg is from a 1953 report.[3][9] Below

is a generalized workflow for an acute oral toxicity study, based on modern OECD 423

guidelines, to illustrate the methodology.

Generalized Protocol: Acute Oral Toxicity (OECD 423)
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Start: Dose Selection

Step 1: Initial Dosing
(3 animals, typically female)

at a starting dose level (e.g., 300 mg/kg)

Observe animals for 48 hours
(mortality/morbidity)

Step 2a: If mortality occurs,
re-test at a lower dose level

Mortality

Step 2b: If no mortality,
test at a higher dose level

No Mortality

Confirm outcome with
3 additional animals at the selected dose

Observe all animals for a total of 14 days
(clinical signs, body weight)

Terminal Procedure:
Gross necropsy of all animals

End: Classify substance
based on mortality data

Click to download full resolution via product page

Generalized Workflow for an Acute Oral Toxicity Study (OECD 423).
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Stability and Reactivity
The compound is stable under recommended storage conditions but can react with certain

materials.

Parameter Details Citations

Reactivity

No specific reactive hazards

known under normal

conditions.

[2]

Chemical Stability
Stable under normal

conditions.
[2]

Conditions to Avoid
Incompatible products, dust

formation.
[2]

Incompatible Materials Strong oxidizing agents. [2]

Hazardous Decomposition

Forms Carbon monoxide (CO),

Carbon dioxide (CO₂), and

Nitrogen oxides (NOx) upon

decomposition.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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